Cas no 18233-64-2 (Benzeneacetic acid, 2-[[(4-methylphenyl)amino]thioxomethyl]hydrazide)

• Product Name: Benzeneacetic acid, 2-[[(4-methylphenyl)amino]thioxomethyl]hydrazide
• CAS No: 18233-64-2
• MF: C₁₆H₁₇N₃OS
• MW: 299.39068198204
• CID: 1374407
• PubChem ID: 12511295
• Update Time: 2025-04-20

Benzeneacetic acid, 2-[[(4-methylphenyl)amino]thioxomethyl]hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-[[(4-methylphenyl)amino]thioxomethyl]hydrazide
• F95889
• 18233-64-2
• 1-PHENYLACETYL-4-(4-METHYLPHENYL)THIOSEMICARBAZIDE

• Inchi： 1S/C16H17N3OS/c1-12-7-9-14(10-8-12)17-16(21)19-18-15(20)11-13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,18,20)(H2,17,19,21)
• InChI Key： ZLXOCPHSMCNHNR-UHFFFAOYSA-N
• SMILES： S=C(NNC(CC1C=CC=CC=1)=O)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 299.10923335g/mol
• Monoisotopic Mass: 299.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 85.2Ų